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Compound of Interest

Compound Name: (2-Fluorobenzyl)hydrazine

Cat. No.: B057542

Essential Safety and Handling Guide for (2-
Fluorobenzyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (2-Fluorobenzyl)hydrazine. Given the limited specific data on this
compound, a conservative approach is recommended, adhering to the safety guidelines for
hydrazine and its derivatives.

Hazard Assessment and GHS Classification

(2-Fluorobenzyl)hydrazine is classified as an acute toxic substance. The following table
summarizes its GHS classification based on available data.[1]
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Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]

o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )

skin[1]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation[1]

Physical and Chemical Properties

Property Value

Molecular Formula C7HoFN2[2]

Molecular Weight 140.16 g/mol [2]
Physical Form Clear, colorless liquid[2]
Boiling Point ~265.8°C[2]

Below -20°C, under an inert atmosphere,
Storage Temperature ]
protected from light[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling (2-
Fluorobenzyl)hydrazine.[3][4]
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Body Part Required PPE Material/Standard Specifications
) ) o Double-gloving is
Chemical-resistant Nitrile or Neoprene[3]
Hands recommended for
gloves [4] )
extended handling.
Chemical splash A face shield must be
ANSI 787.1- _ N
Eyes/Face goggles and face ) worn in addition to
) compliant[5]
shield goggles.
Flame-resistant lab
) Ensure complete body
Body coat and chemical-

resistant apron

coverage.

Respiratory

NIOSH-approved

respirator

Use in a certified
chemical fume hood is
the primary
engineering control. A
respirator with
appropriate cartridges
should be available for
non-routine operations

or emergencies.

Operational Plan: Step-by-Step Handling Procedure

All handling of (2-Fluorobenzyl)hydrazine must be conducted in a designated area within a
certified chemical fume hood.[3][5][6]

e Preparation:

o

[¢]

[¢]

o

Ensure the chemical fume hood is functioning correctly.
Gather all necessary equipment and reagents.
Don the required personal protective equipment (PPE).

Have spill cleanup materials readily available.
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e Handling:

o

Work with the smallest quantity of the substance feasible.

[¢]

Keep the container tightly closed when not in use.[7]

Avoid the formation of aerosols or mists.

[¢]

Use compatible materials for handling and storage (e.g., avoid strong oxidizing agents).[7]

[e]

e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

o Properly label and store any remaining (2-Fluorobenzyl)hydrazine according to the

storage conditions mentioned above.
o Remove and dispose of PPE as hazardous waste.
o Wash hands and arms thoroughly with soap and water.

Disposal Plan

All waste containing (2-Fluorobenzyl)hydrazine must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.[8]

e Waste Collection:
o Collect all liquid and solid waste in clearly labeled, compatible, and sealed containers.[8]
o Do not mix with other waste streams unless compatibility is confirmed.[8]

» Disposal Method:

o The primary recommended disposal method is incineration by a licensed professional
waste disposal service.[7] The incinerator should be equipped with an afterburner and a
scrubber to handle fluorinated compounds.
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o For spills, absorb the material with an inert absorbent and place it in a sealed container for

disposal.

Emergency Procedures

Situation

Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate

medical attention.[5]

Eye Contact

Immediately flush eyes with water for at least 15
minutes, holding the eyelids open. Seek

immediate medical attention.[5]

Move the person to fresh air. If breathing is

Inhalation difficult, administer oxygen. Seek immediate

medical attention.[6]
) Do NOT induce vomiting. Rinse mouth with

Ingestion . _ . _
water. Seek immediate medical attention.[6]
For small spills, absorb with a compatible

Spil material and collect for disposal. For large spills,

pi

evacuate the area and contact the institution's

emergency response team.[6]

Experimental Workflow
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Safe Handling and Disposal Workflow for (2-Fluorobenzyl)hydrazine
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:
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (2-Fluorobenzyl)hydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling (2-
Fluorobenzyl)hydrazine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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